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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596 Get Quote

Essential Safety and Handling Guide for 4-
Ethylbenzaldehyde
This guide provides immediate safety, handling, and disposal protocols for 4-
Ethylbenzaldehyde, tailored for research, scientific, and drug development professionals.

Physicochemical and Safety Data
A summary of key quantitative data for 4-Ethylbenzaldehyde is presented below for easy

reference.

Safety Operating Guide

Check Availability & Pricing
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Property Value Reference

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol [1]

CAS Number 4748-78-1

EC Number 225-268-8 [1]

Physical State Liquid [1]

Boiling Point 221 °C [1]

Flash Point 92 °C / 197.6 °F [1][2]

GHS Classification

Combustible liquid (Category

4), Harmful if swallowed (Acute

toxicity, Oral, Category 4)

[2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 4-Ethylbenzaldehyde, the following PPE is

mandatory.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166. A

face shield may be appropriate

in some situations.[1][3]

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.[3]

Prevents skin contact, as the

substance can be harmful.

Skin and Body Protection

A laboratory coat and close-

toed footwear are the minimum

requirements.[1] Protective

clothing must be selected

based on the potential hazards

in the specific workplace.[1]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.[4] For large-scale

use or in emergencies, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used if

exposure limits are exceeded.

[3][4]

Protects against inhalation of

harmful vapors, especially in

poorly ventilated areas or

during spills.

Operational Plan for Handling and Disposal
Follow these step-by-step procedures for the safe handling and disposal of 4-
Ethylbenzaldehyde.

1. Pre-Handling Preparations:
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Ensure the work area is well-ventilated.[1] Facilities should be equipped with an eyewash

fountain and safety shower.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Have an appropriate fire extinguisher (dry sand, dry chemical, or alcohol-resistant foam)

readily available.

Assemble all necessary PPE as detailed in the table above.

2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing fumes or vapors.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[2]

It is recommended to store under an inert atmosphere as the substance can be air-sensitive.

[2]

4. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth with water.

[1] Do NOT induce vomiting.[1]
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In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes.[1]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[2] Remove contact lenses if present and easy to do. Get medical attention.

[2]

If Inhaled: Move the person to fresh air.[1] If not breathing, give artificial respiration.[1]

5. Disposal Plan:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Emergency Spill Response Workflow
The following diagram outlines the procedural flow for managing a 4-Ethylbenzaldehyde spill.
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Caption: Workflow for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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